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Abstract
This technical guide provides a comprehensive overview of the current knowledge surrounding

the iridoid glucoside, 11-Methylforsythide. It details its natural origin, discovery, and chemical

structure. While specific biological activity and modulated signaling pathways for 11-
Methylforsythide are not yet extensively documented in publicly available literature, this guide

lays the foundational information necessary for future research and drug development

endeavors.

Introduction
11-Methylforsythide is a naturally occurring iridoid glucoside that has been identified in plant

species of the Forsythia genus. Iridoids are a class of monoterpenoids known for their diverse

biological activities, making them a subject of interest in natural product chemistry and drug

discovery. This document synthesizes the available technical information on 11-
Methylforsythide, focusing on its discovery, chemical properties, and biosynthetic context.

Discovery and Origin
11-Methylforsythide has been identified as a natural constituent of Forsythia europaea and

has also been detected in the leaves and fruits of Forsythia suspensa. Its discovery is rooted in
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the broader investigation of the chemical constituents of the Forsythia genus, which is a source

of various bioactive compounds used in traditional medicine.

A metabolome analysis of Forsythia suspensa revealed the presence of 11-methylforsythide
and indicated a statistically significant positive correlation between the levels of forsythoside B

and 11-methylforsythide in both the leaves and fruits of the plant.[1][2][3] This correlation

suggests a potential biosynthetic relationship between the two compounds, where forsythoside

B might be a precursor or a closely related metabolite in the same biochemical pathway.[1][2]

[3]

Chemical Structure and Properties
The chemical identity of 11-Methylforsythide is established by its IUPAC name and CAS

number.

Property Value

IUPAC Name

(1S,4aS,7S,7aS)-1-(β-D-Glucopyranosyloxy)-4-

(methoxycarbonyl)-1,4a,5,6,7,7a-

hexahydrocyclopenta[c]pyran-7-carboxylic acid

CAS Number 159598-00-2

Molecular Formula C₁₇H₂₄O₁₁

Synonyms

(1S,4aS,7S,7aS)-1-(β-D-Glucopyranosyloxy)-4-

(methoxycarbonyl)-1,4a,5,6,7,7a-

hexahydrocyclopenta[c]pyran-7-carboxylic acid;

(1S)-1α-(beta-D-

Glucopyranosyloxy)-1,4aα,5,6,7,7aα-

hexahydrocyclopenta[c]pyran-4,7α-dicarboxylic

acid 4-methyl ester

Experimental Protocols
Detailed experimental protocols for the initial isolation and structure elucidation of 11-
Methylforsythide are not extensively detailed in the currently reviewed literature. However, a

general workflow for the isolation of iridoid glucosides from plant material can be outlined.
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General Isolation Workflow for Iridoid Glucosides

Plant Material (e.g., Forsythia europaea leaves)

Extraction with a polar solvent (e.g., Methanol/Ethanol)

Solvent-Solvent Partitioning (e.g., n-Hexane, Ethyl Acetate, n-Butanol)

Column Chromatography (e.g., Silica Gel, Sephadex LH-20)

Polar Fraction

Preparative High-Performance Liquid Chromatography (HPLC)

Structure Elucidation (NMR, MS, IR)

Isolated 11-Methylforsythide

Click to download full resolution via product page

A general experimental workflow for the isolation of 11-Methylforsythide.

Potential Biosynthetic Relationship
The observed correlation between 11-Methylforsythide and forsythoside B in Forsythia

suspensa suggests a close biosynthetic link. While the exact enzymatic steps are yet to be
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elucidated, a hypothetical relationship can be visualized.

Forsythoside B Methyltransferase? 11-Methylforsythide

Click to download full resolution via product page

A putative biosynthetic relationship between Forsythoside B and 11-Methylforsythide.

Biological Activity and Signaling Pathways
To date, specific studies detailing the biological activities of isolated 11-Methylforsythide are

scarce in the public domain. The broader class of iridoid glucosides is known to possess a wide

range of pharmacological effects, including anti-inflammatory, antioxidant, and neuroprotective

properties. Given its structural similarity to other bioactive iridoids from Forsythia, it is plausible

that 11-Methylforsythide may exhibit similar activities. However, dedicated biological assays

are required to confirm this. Consequently, there is no information available on the specific

signaling pathways modulated by 11-Methylforsythide.

Future Directions
The current body of knowledge on 11-Methylforsythide presents several opportunities for

future research:

Isolation and Full Characterization: A detailed report on the isolation and comprehensive

spectroscopic analysis of 11-Methylforsythide is needed to provide a complete chemical

profile.

Biological Screening: A systematic evaluation of the biological activities of purified 11-
Methylforsythide is crucial. This should include assays for anti-inflammatory, antioxidant,

antimicrobial, and cytotoxic effects.

Mechanism of Action Studies: Should biological activity be identified, subsequent studies

should focus on elucidating the underlying mechanism of action, including the identification

of modulated signaling pathways.
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Biosynthetic Pathway Elucidation: Further investigation into the biosynthesis of 11-
Methylforsythide, potentially through isotopic labeling studies, could confirm its relationship

with forsythoside B and uncover novel enzymatic transformations.

Conclusion
11-Methylforsythide is a structurally defined iridoid glucoside of natural origin with a potential

link to the biosynthesis of other known bioactive compounds in Forsythia. While its specific

biological functions remain to be explored, its chemical classification and the activities of

related compounds suggest it as a candidate for future pharmacological investigation. This

guide provides the essential, core information to stimulate and support such research

endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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